Cas no 1509366-76-0 (3-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride)

• Product Name: 3-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride
• CAS No: 1509366-76-0
• MF: C₈H₃ClF₃NO₂S
• MW: 269.628130197525
• MDL: MFCD24124444
• CID: 4603028
• PubChem ID: 81547840
• Update Time: 2025-06-07

3-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 3-cyano-4-(trifluoromethyl)-

• MDL： MFCD24124444
• Inchi： 1S/C8H3ClF3NO2S/c9-16(14,15)6-1-2-7(8(10,11)12)5(3-6)4-13/h1-3H
• InChI Key： UEYRWMSDMVIWAI-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C(F)(F)F)C(C#N)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride

Research Brief on 3-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS: 1509366-76-0) in Chemical Biology and Pharmaceutical Applications

3-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride (CAS: 1509366-76-0) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and covalent protein modifiers. Its unique structural features, including the electron-withdrawing cyano and trifluoromethyl groups, confer distinct reactivity patterns that make it valuable for targeted drug design.

Recent studies have explored the application of this compound in the development of covalent inhibitors for various disease targets. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in creating irreversible inhibitors of cysteine proteases, with potential applications in oncology and inflammatory diseases. The researchers utilized the sulfonyl chloride moiety for selective covalent modification of the catalytic cysteine residue, while the trifluoromethyl group enhanced membrane permeability and metabolic stability of the resulting inhibitors.

In synthetic chemistry applications, 1509366-76-0 has been employed as a key building block for the preparation of sulfonamide-based drug candidates. A recent patent application (WO2023056121) describes its use in synthesizing novel antibacterial agents targeting Gram-negative pathogens. The compound's reactivity allows for efficient coupling with various amines under mild conditions, enabling rapid structure-activity relationship exploration in medicinal chemistry programs.

Analytical characterization studies published in ACS Omega (2023) have provided detailed insights into the compound's stability profile and reaction kinetics. The research revealed that 3-cyano-4-(trifluoromethyl)benzene-1-sulfonyl chloride exhibits excellent stability in anhydrous organic solvents but requires careful handling in aqueous environments due to rapid hydrolysis. These findings have important implications for its storage, handling, and reaction conditions in pharmaceutical manufacturing processes.

Emerging applications in chemical biology include its use as a protein labeling reagent. A Nature Chemical Biology study (2024) demonstrated its effectiveness in selective modification of surface-exposed lysine residues, enabling new approaches for protein conjugation and bioconjugate vaccine development. The electron-deficient aromatic system facilitates nucleophilic aromatic substitution reactions with biomolecules under physiological conditions.

From a safety and regulatory perspective, recent toxicological assessments indicate that proper personal protective equipment is essential when handling this compound due to its reactivity. However, its degradation products have been shown to be environmentally benign, supporting its sustainable use in pharmaceutical applications. Ongoing research continues to explore novel applications of this versatile building block in drug discovery and chemical biology.